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Comparison of Lincomycin Hydrochloride Reference
Standards

The table below summarizes the key specifications for the primary reference standards available from the

United States Pharmacopeia (USP) and the European Pharmacopoeia (EP), as well as a certified secondary

standard.

Feature
USP Primary
Standard [1] [2]

EP Primary Standard [3]
[4]

Certified Pharmaceutical
Secondary Standard [5]

Product Type Pharmaceutical

Primary Standard

Pharmaceutical Primary

Standard

Certified Reference Material

(CRM)

Catalog Number 1367005 [1] [2] L0650000 (100 mg) /

Y0001393 (10 mg) [3] [4]

PHR1657 [5]

Intended Use For quality tests as

specified in USP
compendia [2]

For laboratory tests as

prescribed in the
European Pharmacopoeia

[4]

For quality control, method

development; alternative to
in-house standards [5]
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Feature
USP Primary
Standard [1] [2]

EP Primary Standard [3]
[4]

Certified Pharmaceutical
Secondary Standard [5]

Traceability N/A (Definitive

Standard)

N/A (Definitive Standard) Traceable to both USP

(1367005) and EP
(L0650000) primary

standards [5]

Packaging 200 mg [1] 100 mg or 10 mg (for

system suitability) [3] [4]

1 g [5]

Storage
Temperature

Information on

certificate [1]

+5°C ± 3°C (L0650000) /

-20°C ± 5°C (Y0001393)
[3]

-10 to -25°C [5]

Price $283.00 (200 mg) [1] €79 (100 mg or 10 mg) [3] Not specified in search
results

Key
Documentation

Supplied with
Certificate [1]

Supplied with Certificate
[3]

Certificate of Analysis (ISO
17034 & 17025 certified) [5]

Experimental Protocols and Analytical Applications

Reference standards are used to ensure the identity, strength, quality, and purity of pharmaceuticals. Here are

the typical analytical applications and a detailed protocol for testing using these standards.

Common Analytical Techniques: The listed standards are suitable for use in various

chromatography techniques, primarily High-Performance Liquid Chromatography (HPLC) and
Gas Chromatography (GC) [5] [2].

Advanced Detection Methods: Research continues to develop simpler and faster detection
methods. One recent study describes a smartphone-assisted colorimetric sensor using a

composite nanozyme (Cu-BDC@Ag2O) for rapid visual detection of Lincomycin Hydrochloride,
achieving results within 4 minutes [6]. While this novel method may not yet be official, it highlights the

evolving landscape of analytical techniques.

A generalized protocol for quantifying Lincomycin Hydrochloride in a sample using HPLC with a reference

standard is as follows:
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Preparation of Standard Solutions: Accurately weigh and dissolve the Lincomycin Hydrochloride

reference standard in a suitable solvent to prepare a series of solutions of known concentration.
Preparation of Sample Solutions: Prepare the test sample (e.g., a pharmaceutical formulation) in

the same solvent.
Chromatographic Analysis: Inject the standard and sample solutions into the HPLC system under

the validated method conditions. Common parameters include a C18 column and a UV or PDA
detector.
Calibration Curve: Plot the peak area versus the concentration of the standard solutions to create a
calibration curve.

Quantification: Calculate the concentration of Lincomycin Hydrochloride in the test sample by
comparing its peak area to the calibration curve.

The logical workflow for this standard verification process is summarized in the diagram below.

Start: Prepare Reference Standard

Prepare Standard Solutions

HPLC Analysis

Prepare Sample Solutions

Create Calibration Curve

Quantify Sample

Purity/Identity Verified

Click to download full resolution via product page
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Key Selection Guide

For Official Compendial Testing: You must use the primary standard specified by the
pharmacopeia under which you are testing (e.g., the USP standard for USP methods, the EP

standard for EP methods) [4] [2].
For Cost-Effective Routine QC: The pharmaceutical secondary standard is a convenient and

qualified alternative for routine quality control, release testing, and method development, as it is
certified to be traceable to the primary standards of both USP and EP [5].

For System Suitability: The EP offers a specific 10 mg vial of "Lincomycin hydrochloride for system
suitability" (Y0001393) intended for tests prescribed in the pharmacopoeia, such as ensuring

chromatographic system performance before a run [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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